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Compound of Interest

Compound Name: IMP-1575

Cat. No.: B15136921

Audience: Researchers, scientists, and drug development professionals.

Introduction

IMP-1575 is a potent and selective inhibitor of Hedgehog acyltransferase (HHAT), a crucial
enzyme in the Hedgehog signaling pathway.[1][2][3] Dysregulation of this pathway is implicated
in the development of various cancers. Accurate and consistent preparation of IMP-1575 stock
solutions is critical for reliable experimental results in basic research and drug development.
This document provides a detailed protocol for the preparation, storage, and handling of IMP-
1575 stock solutions in dimethyl sulfoxide (DMSO).

Data Presentation

A summary of the key quantitative data for IMP-1575 is presented in the table below for easy
reference.
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Property Value Reference
Molecular Weight 343.49 g/mol [1]
Solubility in DMSO 10 mM [1]
Appearance Solid [1]
Storage (Solid Powder) -20°C for 12 months, 4°C for 6 1]

months

-80°C for 6 months, -20°C for 6

Storage (In Solvent)
months

[1]

Experimental Protocol

1. Materials and Equipment

o IMP-1575 solid powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
e Analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile, filtered pipette tips

e \ortex mixer

o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

2. Safety Precautions

o Work in a well-ventilated area, preferably a chemical fume hood.

o Wear appropriate PPE at all times to avoid skin and eye contact with IMP-1575 and DMSO.
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o DMSO is a potent solvent that can facilitate the absorption of other chemicals through the
skin. Handle with care.

o Consult the Safety Data Sheet (SDS) for both IMP-1575 and DMSO before handling.
3. Preparation of a 10 mM IMP-1575 Stock Solution

This protocol describes the preparation of a 10 mM stock solution, which is the stated solubility
limit in DMSO.[1] Adjust calculations accordingly for different desired concentrations.

Step 1: Calculation of Required Mass

To prepare 1 mL of a 10 mM stock solution, the required mass of IMP-1575 is calculated as
follows:

e Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
e Mass (mg) = 10 mmol/L x 0.001 L x 343.49 g/mol x 1000 mg/g

e Mass (mg) = 3.4349 mg

Step 2: Weighing the Compound

o Place a sterile microcentrifuge tube or amber glass vial on the analytical balance and tare
the weight.

o Carefully weigh out approximately 3.43 mg of IMP-1575 powder into the tube. Record the
exact weight.

Step 3: Dissolution in DMSO

o Based on the actual weight of IMP-1575, calculate the precise volume of DMSO required to
achieve a 10 mM concentration.

o Volume (pL) = (Mass (mg) / 343.49 g/mol ) / (10 mmol/L) x 1,000,000 pL/L

o For example, if you weighed 3.50 mg of IMP-1575: Volume (uL) = (3.50 mg / 343.49 g/mol
)/ (0.010 mol/L) x 1,000,000 pL/L =1019 pL
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e Add the calculated volume of DMSO to the tube containing the IMP-1575 powder.

o Cap the tube securely and vortex thoroughly until the solid is completely dissolved. Visually
inspect the solution to ensure there are no visible particles. If necessary, gentle warming
(e.g., in a 37°C water bath) and sonication can aid dissolution.

Step 4: Aliquoting and Storage

» To avoid repeated freeze-thaw cycles, which can degrade the compound, it is recommended
to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile
microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, date of preparation, and
solvent.

o Store the aliquots at -20°C or -80°C for long-term storage.[1] The solution is stable for up to
6 months under these conditions.[1]

Mandatory Visualizations

Diagram 1: IMP-1575 and the Hedgehog Signaling Pathway
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Caption: Inhibition of HHAT by IMP-1575 in the Hedgehog signaling pathway.

Diagram 2: Experimental Workflow for Preparing IMP-1575 Stock Solution
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Caption: Workflow for the preparation of IMP-1575 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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